Cas no 1154254-69-9 (N-benzyl-N-cyclopropylpiperidine-4-carboxamide)

• Product Name: N-benzyl-N-cyclopropylpiperidine-4-carboxamide
• CAS No: 1154254-69-9
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• MDL: MFCD12533996
• CID: 4573317
• Update Time: 2025-06-11

N-benzyl-N-cyclopropylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-cyclopropylpiperidine-4-carboxamide
• 4-Piperidinecarboxamide, N-cyclopropyl-N-(phenylmethyl)-
• N-benzyl-N-cyclopropylpiperidine-4-carboxamide

• MDL： MFCD12533996
• Inchi： 1S/C16H22N2O/c19-16(14-8-10-17-11-9-14)18(15-6-7-15)12-13-4-2-1-3-5-13/h1-5,14-15,17H,6-12H2
• InChI Key： IURIBIUXXDAXNP-UHFFFAOYSA-N
• SMILES： N1CCC(C(N(C2CC2)CC2=CC=CC=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-benzyl-N-cyclopropylpiperidine-4-carboxamide

N-Benzenepropionitrile

N-Benzenepropionitrile, also known as benzyl cyanide, is a chemical compound with the CAS number 1154254-69-9. This compound is a nitrile derivative of benzene, and its structure consists of a benzene ring attached to a propionitrile group. The molecular formula of this compound is C8H7N, and it has a molecular weight of 113.14 g/mol. N-benzenepropionitrile is a colorless liquid with a pleasant odor, and it is sparingly soluble in water but miscible with organic solvents such as ethanol and ether.

The synthesis of N-benzenepropionitrile can be achieved through various methods, including the cyanation of benzene derivatives. One common method involves the reaction of benzene with propiononitrile in the presence of a catalyst, such as aluminum chloride. This reaction typically occurs under reflux conditions, and the product is purified by distillation or chromatography. The compound is widely used in the pharmaceutical industry as an intermediate in the synthesis of various drugs, including antibiotics and antiviral agents.

In recent years, there has been significant interest in the application of N-benzenepropionitrile in the field of materials science. Researchers have explored its potential as a precursor for the synthesis of novel polymers and advanced materials. For instance, studies have shown that this compound can be polymerized under specific conditions to form high-performance polymers with unique mechanical and thermal properties. These polymers have potential applications in aerospace, automotive industries, and electronics.

Another area where N-benzenepropionitrile has shown promise is in organic synthesis. Its nitrile group makes it a versatile building block for constructing complex organic molecules. For example, it can undergo various reactions such as hydrolysis, substitution, and addition to form derivatives with diverse functionalities. These derivatives are valuable in drug discovery and development processes.

The physical and chemical properties of N-benzenepropionitrile make it an ideal candidate for use in industrial applications. Its low toxicity and stability under normal conditions make it safe to handle and store. However, like all chemicals, proper safety precautions should be taken during its use to ensure workplace safety.

In conclusion, N-benzenepropionitrile (CAS No. 1154254-69-9) is a versatile chemical compound with a wide range of applications across different industries. Its role as an intermediate in pharmaceuticals, its potential in materials science, and its utility in organic synthesis highlight its importance in modern chemistry. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.